
cis-2-Decene chemical properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: cis-2-Decene

CAS No.: 20348-51-0

Cat. No.: B1277015

Get Quote

An In-depth Technical Guide to the Chemical Properties of cis-2-Decene

Executive Summary
This technical guide provides a comprehensive overview of the chemical and physical

properties of cis-2-Decene (IUPAC name: (Z)-dec-2-ene). As a key member of the internal

alkene family, cis-2-Decene serves as a valuable intermediate and building block in organic

synthesis, with potential applications in pharmaceutical development and materials science.

This document details its molecular structure, physical characteristics, spectroscopic profile,

chemical reactivity, and established protocols for its synthesis and safe handling. The inherent

stereochemistry and electronic properties of the cis-alkene functionality are explored to provide

researchers and drug development professionals with the foundational knowledge required for

its effective application.

Molecular Structure and Identification
cis-2-Decene is an unsaturated hydrocarbon with the molecular formula C₁₀H₂₀ and a

molecular weight of 140.27 g/mol .[1][2][3] Its structure consists of a ten-carbon chain with a

carbon-carbon double bond located between the second and third carbon atoms. The "cis" or "

(Z)" designation indicates that the hydrogen atoms attached to the double-bonded carbons are
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on the same side of the double bond, resulting in a characteristic "U-bending" shape.[4] This

specific geometry is a critical determinant of its physical properties and chemical reactivity.

Key Identifiers:

IUPAC Name: (Z)-dec-2-ene[3]

CAS Number: 20348-51-0[1][2]

Molecular Formula: C₁₀H₂₀[1][2][3]

SMILES: CCCCCCC/C=C\C[3]

InChIKey: YKNMBTZOEVIJCM-HYXAFXHYSA-N[3]

Caption: Molecular structure of cis-2-Decene.

Physical and Chemical Properties
cis-2-Decene is a colorless to almost colorless liquid at room temperature.[1] Its physical

properties are governed by its molecular weight and the steric hindrance introduced by the cis

configuration. Unlike its linear alkane counterpart (decane), the double bond introduces a point

of reactivity and influences intermolecular forces. The molecule is non-polar, leading to its

insolubility in water but good solubility in nonpolar organic solvents.[4][5]

Table 1: Key Physical and Chemical Properties of cis-2-Decene
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Property Value Source(s)

Molecular Weight 140.27 g/mol [1][2][3]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 61 °C at 15 mmHg [1][6]

Melting Point -56.93 °C (estimate) [6]

Density 0.75 g/cm³ at 20 °C [1][6]

Refractive Index 1.4260 - 1.4300 at 20 °C [1][6]

Flash Point 47 °C [1]

Vapor Pressure
1.7 ± 0.2 mmHg at 25 °C

(Predicted)
[6]

Water Solubility Insoluble [4][5]

Purity (Commercial) >95.0% (GC) [1][2]

The cis geometry results in a lower melting point compared to the corresponding trans isomer

because the "U" shape hinders efficient packing into a crystal lattice.[4] Conversely, cis-alkenes

can exhibit slightly higher boiling points than their trans counterparts due to the presence of a

small net molecular dipole, whereas the dipoles in a trans isomer tend to cancel each other out.

[4]

Spectroscopic Profile
Spectroscopic analysis is essential for the unambiguous identification and purity assessment of

cis-2-Decene.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are definitive for

confirming the structure. The vinylic protons in the ¹H NMR spectrum are particularly

diagnostic, exhibiting chemical shifts and coupling constants characteristic of a cis-

disubstituted alkene. Commercial suppliers confirm the structure via NMR.[1]
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Infrared (IR) Spectroscopy: The IR spectrum would show characteristic C-H stretching

frequencies for both sp² (vinylic) and sp³ (aliphatic) carbons. A key feature is the C=C

stretching absorption, which is typically found around 1650 cm⁻¹.

Mass Spectrometry (MS): Gas Chromatography-Mass Spectrometry (GC-MS) is used for

both separation and identification. The mass spectrum of cis-2-Decene will show a

molecular ion peak (M⁺) at m/z = 140, corresponding to its molecular weight. PubChem

provides reference GC-MS data showing characteristic fragmentation patterns.[3]

Chemical Reactivity and Stability
The reactivity of cis-2-Decene is primarily dictated by the carbon-carbon double bond, which

serves as a region of high electron density, making it susceptible to attack by electrophiles.

Stability:Cis-alkenes are thermodynamically less stable than their trans counterparts due to

steric strain between the alkyl groups on the same side of the double bond.[7] This inherent

strain can be a driving force for isomerization to the more stable trans form, particularly in the

presence of acid, heat, or light. This lower stability can also translate to higher reactivity in

certain addition reactions compared to the trans isomer.[7]

Reactivity: As a typical alkene, cis-2-Decene undergoes a variety of addition reactions.[8]

The choice of reagents and conditions can be used to stereoselectively synthesize a range

of functionalized decane derivatives, making it a versatile synthetic intermediate.
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Caption: Key reaction pathways for cis-2-Decene.

Synthesis Protocol: Selective Hydrogenation
A common and stereoselective method for synthesizing cis-alkenes is the partial reduction of

an alkyne. The synthesis of cis-2-Decene can be reliably achieved via the hydrogenation of 2-

decyne using a poisoned catalyst, such as Lindlar's catalyst, which prevents over-reduction to

the corresponding alkane.

Experimental Protocol: Synthesis of cis-2-Decene from 2-Decyne

Catalyst Preparation: Prepare Lindlar's catalyst (palladium on calcium carbonate, poisoned

with lead acetate and quinoline) in a suitable reaction flask under an inert atmosphere (e.g.,

Nitrogen or Argon).
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Reaction Setup: Dissolve 2-decyne in a solvent such as hexane or ethanol and add it to the

reaction flask containing the catalyst.

Hydrogenation: Purge the system with hydrogen gas (H₂) and maintain a positive pressure

(typically using a balloon filled with H₂).

Monitoring: Vigorously stir the reaction mixture at room temperature. Monitor the reaction

progress by thin-layer chromatography (TLC) or gas chromatography (GC) to observe the

consumption of the starting alkyne and the formation of the cis-alkene. It is critical to stop the

reaction once the alkyne is consumed to prevent further reduction to n-decane.

Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the

catalyst.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can

be purified by fractional distillation to yield pure cis-2-Decene. The purity should be

confirmed by GC and NMR analysis.

2-Decyne
(Starting Material)

Partial Hydrogenation
(Syn-addition)

Lindlar's Catalyst
+ H₂ Gas

Filtration to
Remove Catalyst

cis-2-Decene
(Final Product)

Click to download full resolution via product page

Caption: Workflow for the synthesis of cis-2-Decene.

Safety and Handling
cis-2-Decene is a flammable liquid and vapor and may be fatal if swallowed and enters the

airways due to its aspiration hazard.[1] Standard laboratory safety protocols must be strictly
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followed.

Personal Protective Equipment (PPE): Wear chemical-impermeable gloves, safety glasses

or goggles, and a lab coat.[9]

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood.[9] Keep

away from heat, sparks, open flames, and other ignition sources.[1] Use non-sparking tools

and explosion-proof electrical equipment.[1] Ground and bond containers when transferring

material to prevent static discharge.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][9] A

storage temperature of <15°C is recommended.[1]

First Aid:

If Swallowed: Do NOT induce vomiting. Immediately call a poison control center or doctor.

[1]

If on Skin: Remove contaminated clothing and rinse skin with plenty of water.[1]

Transportation:cis-2-Decene is regulated for transport under UN3295 as a Class 3

flammable liquid, Packing Group III.[1][10]

Applications in Research and Drug Development
While direct applications of cis-2-Decene in final drug products are not widespread, its utility

lies in its role as a versatile chemical intermediate. The defined stereochemistry of the double

bond allows for the construction of complex molecular architectures with precise control over

the spatial arrangement of functional groups.

Stereoselective Synthesis: The cis-alkene can be used as a starting point for

diastereoselective reactions, such as epoxidation followed by nucleophilic opening, or syn-

dihydroxylation, to introduce new stereocenters into a molecule.

Fragment-Based Design: As a lipophilic hydrocarbon fragment, derivatives of cis-2-Decene
can be incorporated into larger molecules to modulate properties such as solubility,

membrane permeability, and binding affinity to biological targets.
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Metathesis Reactions: The internal double bond can participate in olefin metathesis

reactions, providing a powerful tool for carbon-carbon bond formation in the synthesis of

complex macrocycles and polymers.

Conclusion
cis-2-Decene is a fundamentally important internal alkene with well-defined physical and

chemical properties. Its value in a research and development setting is derived from the

reactivity of its cis-configured double bond, which allows for a multitude of chemical

transformations. A thorough understanding of its stability, reactivity, and handling requirements,

as detailed in this guide, is crucial for any scientist intending to utilize this compound in

synthetic applications, from fundamental research to the complex pathways of drug

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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